Cas no 927870-76-6 (5-Iodo-6-methylpyridin-2(1H)-one)

• Product Name: 5-Iodo-6-methylpyridin-2(1H)-one
• CAS No: 927870-76-6
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD27921008
• CID: 93227
• PubChem ID: 42553029
• Update Time: 2025-06-08

5-Iodo-6-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-6-methylpyridin-2-ol
• 5-Iodo-6-methylpyridin-2(1H)-one
• 6-Hydroxy-3-iodo-2-methylpyridine
• 2(1H)-Pyridinone, 5-iodo-6-methyl-
• 2-HYDROXY-5-IODO-6-METHYLPYRIDINE
• 5-Iodo-6-methyl-2(1H)-pyridone
• 5-iodo-6-methyl-pyridin-2-ol
• 3-Iodo-6-hydroxy-2-Methylpyridine
• AM62463
• 5-iodo-6-methyl-1,2-dihydropyridin-2-one
• AB0066189
• Z5355
• ST24024121
• 5-Iodo-6-methyl-2(1H)-pyridinone (ACI)
• AKOS024258526
• 5-iodo-6-methyl-1H-pyridin-2-one
• DS-2862
• DTXSID20654766
• SCHEMBL19384952
• EN300-120396
• MFCD09037468
• 927870-76-6
• CS-0041743
• 6-Hydroxy-3-iodo-2-methylpyridine,95%
• SCHEMBL21282875
• AKOS016012098
• DB-079406

• MDL： MFCD27921008
• Inchi： 1S/C6H6INO/c1-4-5(7)2-3-6(9)8-4/h2-3H,1H3,(H,8,9)
• InChI Key： UFZSHCNPDKACCS-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=C(I)C=C1

Computed Properties

• Exact Mass: 234.94941g/mol
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.94±0.1 g/cm3 (20 ºC 760 Torr)
• Melting Point: 152°C
• Boiling Point: 363°C at 760 mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.657
• PSA: 33.12000
• LogP: 1.70020
• Sensitiveness: Light Sensitive

5-Iodo-6-methylpyridin-2(1H)-one Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Iodo-6-methylpyridin-2(1H)-one

Professional Introduction to 5-Iodo-6-methylpyridin-2(1H)-one (CAS No. 927870-76-6)

5-Iodo-6-methylpyridin-2(1H)-one, identified by the chemical abstracts service number 927870-76-6, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This heterocyclic compound features a pyridinone core substituted with an iodine atom at the 5-position and a methyl group at the 6-position, making it a versatile building block for further functionalization. Its unique structural attributes have garnered attention in recent years due to its potential applications in medicinal chemistry and material science.

The synthesis of 5-Iodo-6-methylpyridin-2(1H)-one typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives. The introduction of the iodine substituent at the 5-position is a critical step, often achieved through halogenation or metal-catalyzed coupling reactions. The presence of the methyl group at the 6-position enhances the compound's reactivity, facilitating further derivatization through nucleophilic substitution or metal-catalyzed cross-coupling reactions such as Suzuki or Heck couplings.

In recent years, 5-Iodo-6-methylpyridin-2(1H)-one has been explored in the development of novel pharmaceutical agents. Its pyridinone scaffold is a common motif in bioactive molecules, and the iodine atom serves as an excellent handle for further chemical manipulation. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are crucial in targeting various diseases, including cancer. The iodine atom allows for palladium-catalyzed coupling with boronic acids or azides, enabling the construction of complex drug candidates with high precision.

Moreover, the structural features of 5-Iodo-6-methylpyridin-2(1H)-one have been leveraged in material science applications. The pyridinone ring exhibits notable electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated its potential in designing novel materials with enhanced charge transport capabilities, which are essential for next-generation electronic devices. The methyl group at the 6-position also contributes to steric hindrance, influencing the compound's solubility and intermolecular interactions, which are critical factors in material design.

The pharmaceutical industry has shown particular interest in 5-Iodo-6-methylpyridin-2(1H)-one due to its role as a precursor in synthesizing bioactive molecules. For example, it has been employed in the development of antiviral agents, where its heterocyclic core interacts with viral enzymes to inhibit replication. Additionally, its structural motif is found in several FDA-approved drugs, underscoring its importance in medicinal chemistry. The ease of functionalization makes it a valuable asset in drug discovery pipelines, allowing chemists to rapidly explore new molecular architectures.

Recent advances in computational chemistry have further highlighted the utility of 5-Iodo-6-methylpyridin-2(1H)-one. Molecular modeling studies suggest that its pyridinone scaffold can effectively bind to biological targets due to its ability to form hydrogen bonds and π-stacking interactions. These insights have guided experimental efforts toward optimizing lead compounds for therapeutic applications. Furthermore, green chemistry principles have been applied to improve synthetic routes for 5-Iodo-6-methylpyridin-2(1H)-one, reducing waste and energy consumption while maintaining high yields.

The agrochemical sector has also benefited from the use of 5-Iodo-6-methylpyridin-2(1H)-one as an intermediate. Its derivatives exhibit herbicidal and pesticidal properties, contributing to more effective crop protection strategies. Researchers have modified its structure to enhance bioavailability and environmental stability, ensuring that it remains effective while minimizing ecological impact. This aligns with global efforts to develop sustainable agricultural practices that meet increasing food demands without compromising environmental health.

In conclusion, 5-Iodo-6-methylpyridin-2(1H)-one (CAS No. 927870-76-6) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable in drug discovery and material design. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.